4-[(dimethylamino)sulfonyl]-N-(4-ethoxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-ethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H18N2O4S2/c1-4-21-12-7-5-11(6-8-12)16-15(18)14-9-13(10-22-14)23(19,20)17(2)3/h5-10H,4H2,1-3H3,(H,16,18)
• InChI Key: KWJJKALURQRGDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N(C)C
• Molecular Formula: C15H18N2O4S2
• Molecular Weight: 354.4 g/mol

Description

4-[(dimethylamino)sulfonyl]-N-(4-ethoxyphenyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C15H18N2O4S2 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.07079941 g/mol and the complexity rating of the compound is 496. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Fluorescent Molecular Probes

Researchers have explored the use of similar compounds, like 2,5-Diphenyloxazoles with dimethylamino and sulfonyl groups, as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, which correlates with solvent polarity. This characteristic makes them suitable for developing ultra-sensitive fluorescent molecular probes to study biological events and processes (Diwu et al., 1997).

Antimicrobial Activity

A study on derivatives containing dimethylamino and sulfonamide moieties revealed significant antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi. This suggests potential applications in developing new antimicrobial agents (Ghorab et al., 2017).

Synthesis of Nonproteinogenic Amino Acids

The synthesis of novel nonproteinogenic amino acids involving dimethylamino derivatives has been documented. These amino acids, which incorporate N-ethyl and α,β-dehydro moieties, could have implications in medicinal chemistry and drug development (Monteiro et al., 2010).

Analysis of Modified Amino Acids

Dimethylaminoazobenzene-4-sulfonyl chloride, a related compound, has been used as a reagent for the detection of modified amino acids like dityrosine and phosphorylated amino acids. This application is crucial for understanding protein modifications and interactions (Malencik et al., 1990).

Tautomeric Behavior Studies

Research on sulfonamide derivatives has focused on their molecular conformation and tautomeric forms, which are essential for pharmaceutical and biological activities. This study used spectroscopic methods to analyze such properties (Erturk et al., 2016).